ethyl 2-[[2-[(3-methyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[(3-methyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C23H22N4O4S2/c1-3-31-22(30)17-13-8-6-10-15(13)33-20(17)25-16(28)11-32-23-26-18-12-7-4-5-9-14(12)24-19(18)21(29)27(23)2/h4-5,7,9,24H,3,6,8,10-11H2,1-2H3,(H,25,28)
• InChI Key: DDKNYFSWISWBAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)CSC3=NC4=C(C(=O)N3C)NC5=CC=CC=C54
• Molecular Formula: C23H22N4O4S2
• Molecular Weight: 482.6 g/mol

Description

This compound is a complex organic molecule that contains several different functional groups and heterocyclic rings, including a pyrimidoindole ring, a thiophene ring, and an amide group. These types of compounds are often found in pharmaceuticals and other biologically active substances.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple rings and functional groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups and the electronic properties of its rings. For example, the amide group might be involved in acid-base reactions, while the rings might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure. For example, the presence of polar functional groups might increase its solubility in water.

Scientific Research Applications

Medicinal Chemistry and Drug Design

. . This compound could be explored for its therapeutic potential, particularly in the development of novel medications targeting specific biological pathways.

Organic Semiconductor Research

. This compound could be investigated for its electrical properties and potential use in organic field-effect transistors (OFETs) or organic light-emitting diodes (OLEDs). Its unique structure may contribute to the development of advanced materials with improved performance in electronic devices.

Biological Studies and Mechanism Elucidation

. They can help elucidate the mechanisms of action of related biologically active compounds, providing insights into cellular processes and the molecular basis of diseases.

Cheminformatics and Molecular Modeling

. Additionally, it could be used in molecular modeling to understand the interaction between drugs and their targets, aiding in the optimization of drug candidates.

Material Science and Corrosion Inhibition

. This compound could be part of research aimed at developing new materials that prevent corrosion, thereby extending the life of metal structures and components.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many drugs work by binding to specific proteins or enzymes and modulating their activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its toxicity, reactivity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety analysis.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, and investigating its mechanism of action. It could also involve studying its physical and chemical properties, and assessing its safety and environmental impact.